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Compound of Interest

Compound Name: ST8155AA1

Cat. No.: B14758252

Ausencia de Datos Publicos sobre ST8155AA1

Tras una exhaustiva revision de la literatura cientifica y las bases de datos publicas, no se ha
encontrado informacion especifica sobre un compuesto designado como "ST8155AA1". Esta
designacién podria corresponder a un compuesto de investigacion interno, una molécula
recientemente sintetizada aun no divulgada publicamente o un nombre de marcador de
posicion.

A pesar de la ausencia de datos concretos sobre ST8155AA1, este documento tiene como
objetivo proporcionar una guia técnica detallada que sirva como plantilla o ejemplo de cémo se
llevaria a cabo la elucidacién estructural y la caracterizacion de un nuevo compuesto
candidato a farmaco. Para ello, se presentaran datos hipotéticos y protocolos experimentales
representativos que ilustren el proceso.

Guia Técnica Hipotética: Elucidacion Estructural y
Caracterizacion de ST8155AA1

Audiencia: Investigadores, cientificos y profesionales del desarrollo de farmacos.

Resumen: Este documento describe el proceso de elucidacion estructural y caracterizacion
integral de un nuevo compuesto heterociclico, ST8155AA1, un potente inhibidor de la quinasa
X. Se detallan los métodos espectroscopicos y espectrométricos utilizados para determinar su
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estructura, junto con los ensayos bioldgicos para caracterizar su actividad, selectividad y
mecanismo de accion.

Elucidacion Estructural

La estructura de ST8155AA1 se determind mediante una combinacion de espectrometria de
masas de alta resolucion (HRMS), espectroscopia de resonancia magnética nuclear (RMN) y
espectroscopia infrarroja (IR).

1.1. Espectrometria de Masas (MS)

La espectrometria de masas de alta resolucion con ionizacién por electrospray (ESI-HRMS) se
utilizé para determinar la férmula molecular del compuesto.

Protocolo Experimental: ESI-HRMS

e Preparacion de la Muestra: Se disolvié ST8155AA1 en metanol (grado LC-MS) a una
concentracion de 1 mg/mL. La solucién se diluy6 adicionalmente a 10 pug/mL con una
solucion de metanol/agua 50:50 que contenia un 0,1% de acido férmico.

e Adquisicion de Datos: El andlisis se realizdé en un espectrometro de masas de tiempo de
vuelo (TOF) en modo de iones positivos. El rango de masas se establecié en 100-1000 m/z.

e Andlisis de Datos: La formula molecular se calcul6 a partir del ion molecular protonado
[M+H]* observado.

1.2. Espectroscopia de Resonancia Magnética Nuclear (RMN)

Se llevaron a cabo una serie de experimentos de RMN (*H, 13C, COSY, HSQC, HMBC) en un
espectrometro de 500 MHz para determinar la conectividad y la estereoquimica de
ST8155AA1.

Protocolo Experimental: RMN

e Preparacion de la Muestra: Se disolvieron aproximadamente 5 mg de ST8155AA1 en 0,6
mL de DMSO-ds.
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e Adquisicion de Datos: Se adquirieron espectros de tH, 13C, DEPT-135, COSY, HSQC y

HMBC a 298 K.

e Analisis de Datos: Los desplazamientos quimicos (d) se expresan en partes por millon

(ppm) y las constantes de acoplamiento (J) en hercios (Hz). Los espectros se procesaron y

analizaron para ensamblar la estructura molecular.

Tabla 1: Resumen de Datos de Elucidacion Estructural para ST8155AA1

L ; Resultado L
Técnica Parametro . . Conclusion
Hipotetico
) Férmula Molecular:
ESI-HRMS [M+H]* medido 452.1785
C22H24Ns0a4
0 7.8-8.5 (m, 4H), o Presencia de un anillo
RMN 1H Desplazamientos 4.5 (t, 1H), 6 2.1-35 aromatico y multiples
(m, 19H) protones alifaticos.
Presencia de un
6 172.5, 6 150-160 ]
] carbonilo, carbonos
RMN 13C Desplazamientos (4C), 6 110-130 (6C), N
aromaticos y
4 20-60 (11C) o
alifaticos.
3300 cm~1 (N-H),
) 1680 cm~1 (C=0), Confirma grupos
IR Frecuencias

1600 cm~* (C=C

aromatico)

funcionales clave.

Caracterizacion Biologica

Se evalud la actividad biol6gica de ST8155AA1 mediante una serie de ensayos in vitro para

determinar su potencia, selectividad y mecanismo de accién celular.

2.1. Ensayo de Actividad Enzimética

Se midio la potencia de ST8155AA1 contra la quinasa X humana recombinante.

Protocolo Experimental: Ensayo de Quinasa
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e Reaccion: La quinasa X se incubd con sustrato peptidico y ATP en presencia de
concentraciones variables de ST8155AA1 durante 60 minutos a 30°C.

e Deteccion: La fosforilacion del sustrato se cuantific6 mediante un ensayo de luminiscencia.

e Andlisis: Los datos se ajustaron a una curva de respuesta a la dosis para calcular el valor de
Clso.

2.2. Ensayo de Proliferacion Celular

Se evalud el efecto de ST8155AA1 en la proliferacion de la linea celular de cancer Y, que
sobreexpresa la quinasa X.

Protocolo Experimental: Ensayo de Proliferacion

o Cultivo Celular: Se sembraron células de la linea celular Y en placas de 96 pocillos y se
dejaron adherir durante la noche.

e Tratamiento: Las células se trataron con concentraciones crecientes de ST8155AA1 durante
72 horas.

o Cuantificacion: La viabilidad celular se midié utilizando un ensayo colorimétrico. Los valores
de Glso se calcularon a partir de las curvas de respuesta a la dosis.

Tabla 2: Resumen de Datos de Caracterizacion Biologica para ST8155AA1

Ensayo Parametro Resultado Hipotético
Actividad Enzimatica Clso contra Quinasa X 15 nM

Selectividad de Quinasas Clso contra Quinasa A > 10,000 nM

Clso contra Quinasa B 1,200 nM

Proliferacién Celular Glso en Linea Celular Y 85 nM

: L Disminucién dependiente de la
Mecanismo Celular Inhibicion de p-Sustrato os
osis
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Visualizaciones

A continuacion se presentan diagramas que ilustran los flujos de trabajo experimentales y las
vias de sefializacidn hipotéticas relevantes para ST8155AA1.
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Estructura Propuesta

Figura 1: Flujo de trabajo para la elucidacion estructural de ST8155AA1.
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To cite this document: BenchChem. [ST8155AA1 structural elucidation and characterization].
BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b14758252#st8155aal-structural-elucidation-and-

characterization]
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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